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Compound of Interest

Compound Name: Loxtidine

Cat. No.: B1674589

For Researchers, Scientists, and Drug Development Professionals

Abstract

Loxtidine, a potent and selective histamine Hz-receptor antagonist, has been a subject of
interest in medicinal chemistry due to its therapeutic potential in managing conditions
associated with gastric acid secretion. This technical guide provides a comprehensive overview
of the chemical structure of Loxtidine and a detailed account of its synthesis pathway. The
synthesis is presented as a convergent process, involving the preparation of two key
intermediates: a substituted triazole core and a phenoxypropylamine side chain, which are
subsequently coupled to yield the final active pharmaceutical ingredient. This document
furnishes detailed experimental protocols for the key synthetic steps, quantitative data, and
visual representations of the synthetic workflow to facilitate a thorough understanding for
researchers and professionals in drug development.

Chemical Structure of Loxtidine

Loxtidine is chemically described as [1-methyl-5-[3-[3-(piperidin-1-
ylmethyl)phenoxy]propylamino]-1,2,4-triazol-3-yljmethanol. Its molecular structure integrates a
1-methyl-1,2,4-triazole ring substituted at the 3-position with a hydroxymethyl group and at the
5-position with a complex side chain. This side chain is characterized by a propylamino linker
connected to a phenoxy group, which in turn is substituted at the meta-position with a piperidin-
1-ylmethyl group.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1674589?utm_src=pdf-interest
https://www.benchchem.com/product/b1674589?utm_src=pdf-body
https://www.benchchem.com/product/b1674589?utm_src=pdf-body
https://www.benchchem.com/product/b1674589?utm_src=pdf-body
https://www.benchchem.com/product/b1674589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Formula: C1oH29N502

Key Structural Features:

1,2,4-Triazole Core: A five-membered aromatic ring with three nitrogen atoms and two
carbon atoms, which is a common scaffold in many pharmaceutical compounds.

o Hydroxymethyl Group: A primary alcohol functionality at the 3-position of the triazole ring.

e Propylamino Linker: A three-carbon aliphatic chain with a secondary amine connecting the
triazole core to the phenoxy side chain.

e Phenoxy Ring: An aromatic ether linkage.

» Piperidin-1-ylmethyl Group: A piperidine ring attached to the phenoxy group via a methylene
bridge.

Synthesis Pathway of Loxtidine

The synthesis of Loxtidine is efficiently achieved through a convergent synthetic strategy. This
approach involves the independent synthesis of two key fragments, the triazole core and the
side chain, which are then coupled in the final stages of the synthesis.

Overall Synthetic Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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